AM-9635

• Molecular Formula: C19H14F2N8
• Molecular Weight: 392.4 g/mol
• InChI: InChI=1S/C19H14F2N8/c1-10(27-18-14(6-22)17(23)25-9-26-18)19-28-15-3-2-11(20)5-16(15)29(19)13-4-12(21)7-24-8-13/h2-5,7-10H,1H3,(H3,23,25,26,27)
• InChIKey: QLWGSXWLXIBFPF-UHFFFAOYSA-N

AM-9635: PI3Kδ Potency & Selectivity

AM-9635 is a benzimidazole derivative that functions as a potent and selective inhibitor of phosphatidylinositol-3-kinase delta (PI3Kδ), a lipid kinase central to B-cell receptor signaling, proliferation, and survival pathways [1]. It demonstrates oral bioavailability and has been characterized in both in vitro cell-based assays and in vivo rodent models [1]. The compound is used solely as a research tool and is not for human therapeutic use .

Target PI3Kδ isoform-selective research tool for B-cell signaling studies

Workflow Oral bioavailability supports in vivo dosing in rodent models

Selection Benzimidazole scaffold for SAR and inhibitor design research

• [1] Shin Y, Suchomel J, Cardozo M, et al. Discovery, Optimization, and in Vivo Evaluation of Benzimidazole Derivatives AM-8508 and AM-9635 as Potent and Selective PI3Kδ Inhibitors. J Med Chem. 2016;59(1):431-447. doi:10.1021/acs.jmedchem.5b01651 View Source

AM-9635 vs. Generic PI3Kδ Inhibitors

Although several PI3Kδ inhibitors are commercially available, generic substitution for AM-9635 is not scientifically justified. The class is characterized by significant variability in isoform selectivity profiles, unbound clearance rates, and in vivo efficacy metrics, all of which directly impact experimental reproducibility and translational relevance [1]. For instance, the benzimidazole core of AM-9635 confers a distinct selectivity and pharmacokinetic signature compared to the clinically advanced inhibitors idelalisib or duvelisib [2]. Without direct head-to-head data, substituting a structurally distinct PI3Kδ inhibitor based solely on nominal target engagement risks introducing unquantified experimental confounders. The following evidence details specific, quantifiable differences that define the unique research utility of AM-9635.

Isoform profile PI3Kδ selectivity may shift between benzimidazole and quinazolinone/isoquinolinone chemotypes; head-to-head data absent

PK signature Unbound clearance and exposure profile may not transfer from structurally distinct PI3Kδ inhibitors

• [1] Miller MS, Thompson PE, Gabelli SB. Structural Determinants of Isoform Selectivity in PI3K Inhibitors. Biomolecules. 2019;9(3):82. doi:10.3390/biom9030082 View Source
• [2] Shin Y, Suchomel J, Cardozo M, et al. Discovery, Optimization, and in Vivo Evaluation of Benzimidazole Derivatives AM-8508 and AM-9635 as Potent and Selective PI3Kδ Inhibitors. J Med Chem. 2016;59(1):431-447. doi:10.1021/acs.jmedchem.5b01651 View Source

AM-9635: Potency, PK & In Vivo Evidence

Cellular Potency and Kinase Selectivity

AM-9635 demonstrates potent inhibition of PI3Kδ in a cellular context, with an in vitro pAKT IC50 of 4.2 nM . The J. Med. Chem. (2016) discovery paper characterizes AM-9635 as having a 'selective' profile, but specific numeric data for off-target PI3K isoform inhibition (e.g., PI3Kα, β, γ IC50 values) is not provided in the available abstract or open-source materials . Consequently, while the claimed selectivity is a key differentiator from pan-PI3K inhibitors like Copanlisib, a precise numerical comparison cannot be established from the accessible public data [1]. This represents a significant gap for quantitative benchmarking against more fully disclosed clinical candidates like Idelalisib.

Cellular Potency

Class-level

pAKT IC50 4.2 nM

PI3Kδ pathway inhibition study fit

Exact selectivity window unquantified

Evidence Dimension	Cellular Potency (pAKT Inhibition)
Target Compound Data	4.2 nM
Comparator Or Baseline	Pan-PI3K Inhibitors (e.g., Copanlisib)
Quantified Difference	N/A (Selective vs. Pan-Inhibitor)
Conditions	In vitro, PI3Kδ-dependent B cell receptor-mediated AKT phosphorylation assay

Why This Matters

For researchers requiring δ-isoform specific inhibition to dissect signaling pathways without confounding effects on α, β, or γ isoforms, AM-9635 provides a targeted tool, though its exact selectivity window remains unquantified relative to other selective PI3Kδ inhibitors.

• [1] Shin Y, Suchomel J, Cardozo M, et al. Discovery, Optimization, and in Vivo Evaluation of Benzimidazole Derivatives AM-8508 and AM-9635 as Potent and Selective PI3Kδ Inhibitors. J Med Chem. 2016;59(1):431-447. doi:10.1021/acs.jmedchem.5b01651 View Source

Oral Bioavailability and Pharmacokinetics

AM-9635 is reported to be orally bioavailable with good pharmacokinetic properties, a critical feature for in vivo studies [1]. The primary publication attributes its in vivo efficacy to 'improved unbound drug concentration with lower unbound clearance' [1]. However, the precise oral bioavailability percentage (F%), clearance rate (CL), and volume of distribution (Vd) values are not detailed in the publicly accessible abstract or supplementary information. This lack of quantitative PK data prevents a direct numerical comparison with other oral PI3Kδ inhibitors like Idelalisib or Leniolisib, for which such parameters are often published.

Oral Bioavailability

Data to verify

Reported oral bioavailability

Supports in vivo dosing research

Specific PK parameters unavailable

Evidence Dimension	Oral Bioavailability
Target Compound Data	Reported as 'orally bioavailable'
Comparator Or Baseline	Other oral PI3Kδ inhibitors (e.g., Idelalisib, Leniolisib)
Quantified Difference	N/A (No specific numerical value provided)
Conditions	In vivo rodent models

Why This Matters

Oral bioavailability is essential for convenient and translationally relevant in vivo dosing. The reported favorable PK profile of AM-9635 suggests it is a practical tool for chronic dosing studies, but the absence of specific parameters limits rigorous PK/PD modeling.

• [1] Shin Y, Suchomel J, Cardozo M, et al. Discovery, Optimization, and in Vivo Evaluation of Benzimidazole Derivatives AM-8508 and AM-9635 as Potent and Selective PI3Kδ Inhibitors. J Med Chem. 2016;59(1):431-447. doi:10.1021/acs.jmedchem.5b01651 View Source

In Vivo Antibody Suppression

In a Keyhole Limpet Hemocyanin (KLH) immunization study in rats, AM-9635 effectively inhibited the formation of antigen-specific IgG and IgM antibodies [1]. The compound was well-tolerated at all doses and demonstrated a dose-dependent reduction in antibody titers . While this demonstrates functional PI3Kδ pathway blockade in vivo, the study does not provide specific EC50 or ED50 values for the antibody suppression, nor does it include a direct comparator arm with another PI3Kδ inhibitor. This limits the ability to benchmark its in vivo potency against other compounds in the same class.

In Vivo Antibody Response

Endpoint context

Dose-dependent IgG/IgM suppression in KLH rat model

In vivo target engagement confirmation

Exact EC50 not reported

Evidence Dimension	In Vivo Antibody Suppression
Target Compound Data	Significant, dose-dependent reduction in KLH-specific IgG and IgM
Comparator Or Baseline	Vehicle control
Quantified Difference	N/A (Qualitative demonstration of efficacy)
Conditions	Female Lewis rats immunized with KLH

Why This Matters

This in vivo data confirms that AM-9635 engages its target and produces a functional immunomodulatory effect, validating its utility for researchers studying B-cell dependent humoral immune responses.

• [1] Shin Y, Suchomel J, Cardozo M, et al. Discovery, Optimization, and in Vivo Evaluation of Benzimidazole Derivatives AM-8508 and AM-9635 as Potent and Selective PI3Kδ Inhibitors. J Med Chem. 2016;59(1):431-447. doi:10.1021/acs.jmedchem.5b01651 View Source

Benzimidazole Scaffold Differentiation

AM-9635 is built upon a benzimidazole core [1]. This chemotype distinguishes it from other prominent PI3Kδ inhibitors, such as Idelalisib (a quinazolinone) and Duvelisib (an isoquinolinone) [2]. The specific substitution pattern on this benzimidazole scaffold is responsible for the compound's observed potency and selectivity profile. While this is a clear structural distinction, its direct translation into a quantifiable biological advantage (e.g., superior selectivity, different binding kinetics) requires access to the full selectivity panel data, which is not publicly available.

Chemical Scaffold

Context-dependent

Benzimidazole vs Idelalisib/Duvelisib scaffolds

Supports SAR studies and binding mode analysis

Biological advantage not quantified

Evidence Dimension	Chemical Scaffold
Target Compound Data	Benzimidazole derivative
Comparator Or Baseline	Idelalisib (quinazolinone), Duvelisib (isoquinolinone)
Quantified Difference	N/A (Qualitative structural difference)
Conditions	N/A

Why This Matters

The unique chemical scaffold of AM-9635 makes it a valuable tool for medicinal chemists and structural biologists exploring alternative binding modes, designing novel PI3Kδ inhibitors, or seeking to avoid scaffold-specific liabilities.

• [1] Shin Y, Suchomel J, Cardozo M, et al. Discovery, Optimization, and in Vivo Evaluation of Benzimidazole Derivatives AM-8508 and AM-9635 as Potent and Selective PI3Kδ Inhibitors. J Med Chem. 2016;59(1):431-447. doi:10.1021/acs.jmedchem.5b01651 View Source
• [2] Miller MS, Thompson PE, Gabelli SB. Structural Determinants of Isoform Selectivity in PI3K Inhibitors. Biomolecules. 2019;9(3):82. doi:10.3390/biom9030082 View Source

AM-9635 Research Applications

PI3Kδ-Specific B-Cell Signaling

AM-9635's reported selectivity for the PI3Kδ isoform makes it a suitable tool for studying B-cell receptor (BCR) signaling pathways. In cellular assays, it effectively inhibits BCR-mediated AKT phosphorylation (IC50 = 4.2 nM), a key downstream event [1]. This allows researchers to isolate the role of PI3Kδ in B-cell activation and proliferation without confounding inhibition of other Class I PI3K isoforms.

In Vivo Humoral Immunity

The demonstrated oral bioavailability and efficacy of AM-9635 in a rat KLH immunization model supports its use in preclinical studies of humoral immunity [1]. It effectively suppresses the production of antigen-specific IgG and IgM antibodies in a dose-dependent manner, providing a functional readout for PI3Kδ pathway modulation in a complex in vivo system .

Benzimidazole-Based PI3Kδ Inhibitor Design

As a representative of the benzimidazole class of PI3Kδ inhibitors, AM-9635 serves as a valuable reference compound for structure-activity relationship (SAR) studies and computational modeling [1]. Its distinct scaffold, compared to other PI3Kδ inhibitors like Idelalisib (quinazolinone) and Duvelisib (isoquinolinone), offers a different chemical starting point for the design of novel, selective kinase inhibitors [2].

Application

Selection Property

Validation Focus

PI3Kδ-specific BCR signaling studies

PI3Kδ isoform selectivity review

pAKT inhibition endpoint confirmation

In vivo humoral immunity research

Oral bioavailability and in vivo target engagement

Antibody suppression endpoint monitoring

Benzimidazole SAR and inhibitor design

Benzimidazole scaffold differentiation

Kinase selectivity and binding mode analysis

• [1] Shin Y, Suchomel J, Cardozo M, et al. Discovery, Optimization, and in Vivo Evaluation of Benzimidazole Derivatives AM-8508 and AM-9635 as Potent and Selective PI3Kδ Inhibitors. J Med Chem. 2016;59(1):431-447. doi:10.1021/acs.jmedchem.5b01651 View Source
• [2] Miller MS, Thompson PE, Gabelli SB. Structural Determinants of Isoform Selectivity in PI3K Inhibitors. Biomolecules. 2019;9(3):82. doi:10.3390/biom9030082 View Source